3-Chloro-2-(2,2-difluoroethoxy)benzoic acid
Catalog No.
S8259638
CAS No.
M.F
C9H7ClF2O3
M. Wt
236.60 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
3-Chloro-2-(2,2-difluoroethoxy)benzoic acid
IUPAC Name
3-chloro-2-(2,2-difluoroethoxy)benzoic acid
Molecular Formula
C9H7ClF2O3
Molecular Weight
236.60 g/mol
InChI
InChI=1S/C9H7ClF2O3/c10-6-3-1-2-5(9(13)14)8(6)15-4-7(11)12/h1-3,7H,4H2,(H,13,14)
InChI Key
YYSIWPXLXFUZBP-UHFFFAOYSA-N
SMILES
C1=CC(=C(C(=C1)Cl)OCC(F)F)C(=O)O
Canonical SMILES
C1=CC(=C(C(=C1)Cl)OCC(F)F)C(=O)O
XLogP3
2.9
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
236.0051781 g/mol
Monoisotopic Mass
236.0051781 g/mol
Heavy Atom Count
15
Dates
Last modified: 01-05-2024
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